Cas no 80967-34-6 (1-(4-fluoro-phenyl)-3,3-bis-methylsulfanyl-propenone)

• Product name: 1-(4-fluoro-phenyl)-3,3-bis-methylsulfanyl-propenone
• CAS No: 80967-34-6
• MF: C₁₁H₁₁FOS₂
• MW: 242.332844018936
• CID: 986250
• PubChem ID: 2807895

1-(4-fluoro-phenyl)-3,3-bis-methylsulfanyl-propenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-phenyl)-3,3-bis-methylsulfanyl-propenone
• 1-(4-fluorophenyl)-3,3-bis(methylthio)prop-2-en-1-one
• FT-0707521
• EN300-7471709
• DTXSID10384565
• 80967-34-6
• AG-H-25572
• HMS2802N13
• AKOS040713346
• WSHCMRXFHOORNG-UHFFFAOYSA-N
• SCHEMBL6139630
• 1-(4-fluorophenyl)-3,3-bis(methylsulfanyl)prop-2-en-1-one
• HMS1435A09
• 1-(4-fluorophenyl)-3,3-bis(methylsulfanyl)-2-propen-1-one
• MLS000851476
• Maybridge3_001417
• SMR000457919
• 1-(4-fluorophenyl)-3,3-di(methylthio)prop-2-en-1-one
• CHEMBL1322567
• Z1509553272
• IDI1_012804
• 1-(4-FLUORO-PHENYL)-3,3-BIS-METHYLSULFANYL-PROPEN-1-ONE

• Inchi： InChI=1S/C11H11FOS2/c1-14-11(15-2)7-10(13)8-3-5-9(12)6-4-8/h3-7H,1-2H3
• InChI Key： WSHCMRXFHOORNG-UHFFFAOYSA-N
• SMILES： CSC(=CC(=O)C1=CC=C(C=C1)F)SC

Computed Properties

• Exact Mass: 242.02353548g/mol
• Monoisotopic Mass: 242.02353548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.7Ų